Cas no 1806370-70-6 (5-Cyano-2-(methylthio)benzo[d]oxazole)

• Product Name: 5-Cyano-2-(methylthio)benzo[d]oxazole
• CAS No: 1806370-70-6
• MF: C₉H₆N₂OS
• MW: 190.221740245819
• CID: 4818360
• Update Time: 2025-05-19

5-Cyano-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(methylthio)benzo[d]oxazole

• Inchi： 1S/C9H6N2OS/c1-13-9-11-7-4-6(5-10)2-3-8(7)12-9/h2-4H,1H3
• InChI Key： GLDIFDDZEFWGSM-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=C(C#N)C=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• XLogP3: 2.7
• Topological Polar Surface Area: 75.1

Additional information on 5-Cyano-2-(methylthio)benzo[d]oxazole

Introduction to 5-Cyano-2-(methylthio)benzo[d]oxazole (CAS No. 1806370-70-6)

5-Cyano-2-(methylthio)benzo[d]oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 1806370-70-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzo[d]oxazole class, a structural motif known for its broad spectrum of biological activities and utility in drug design. The presence of both a cyano group and a methylthio substituent in its molecular framework endows it with unique chemical properties and potential therapeutic applications.

The structural composition of 5-Cyano-2-(methylthio)benzo[d]oxazole includes a benzene ring fused with an oxygen-containing heterocycle, specifically an oxazole ring. The cyano group (–CN) at the 5-position and the methylthio group (–SCH₃) at the 2-position contribute to its distinct reactivity and interaction with biological targets. Such structural features are often exploited in the development of novel pharmacophores, particularly in the quest for compounds with antimicrobial, antiviral, anticancer, and anti-inflammatory properties.

In recent years, there has been a surge in research focusing on benzo[d]oxazole derivatives due to their demonstrated efficacy in various disease models. The cyano group, for instance, is known to enhance binding affinity to certain biological receptors by forming hydrogen bonds or participating in π-stacking interactions. Meanwhile, the methylthio group can modulate enzyme activity or receptor binding through its sulfur-rich moiety. These characteristics make 5-Cyano-2-(methylthio)benzo[d]oxazole a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in oncology research. Preliminary studies have suggested that benzo[d]oxazole derivatives can inhibit the activity of kinases and other enzymes involved in tumor proliferation and survival. Specifically, modifications at the 2- and 5-positions, such as those present in 5-Cyano-2-(methylthio)benzo[d]oxazole, have been shown to enhance selectivity against certain cancer cell lines while minimizing toxicity to healthy tissues. This selective toxicity is a critical factor in developing effective anticancer agents.

Moreover, the compound's ability to cross cell membranes makes it an attractive candidate for drug delivery systems. Researchers are exploring ways to incorporate 5-Cyano-2-(methylthio)benzo[d]oxazole into nanoparticle formulations or prodrugs to improve bioavailability and target specificity. Such advancements could pave the way for more efficient therapeutic strategies against various malignancies.

Another area of interest is the antimicrobial potential of this derivative. Antibiotic resistance remains a formidable global health challenge, prompting scientists to search for novel compounds that can combat resistant bacterial strains. The unique structural features of 5-Cyano-2-(methylthio)benzo[d]oxazole may enable it to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Initial screenings have shown promising results in vitro, suggesting its potential as a lead compound for developing new antibiotics.

The synthesis of 5-Cyano-2-(methylthio)benzo[d]oxazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by cyclization steps to form the oxazole core. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and energy consumption during manufacturing.

In conclusion, 5-Cyano-2-(methylthio)benzo[d]oxazole (CAS No. 1806370-70-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role in oncology research, antimicrobial drug development, and other biomedical fields underscores its importance as a lead compound for future drug discovery efforts. As research continues to uncover new biological activities and synthetic methodologies, compounds like this will play an increasingly vital role in addressing global health challenges.